4-Chloro-7-methoxyquinoline-6-carboxylic acid hydrochloride

• Molecular Formula: C11H9Cl2NO3
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 4-chloro-7-methoxyquinoline-6-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H8ClNO3.ClH/c1-16-10-5-9-6(4-7(10)11(14)15)8(12)2-3-13-9;/h2-5H,1H3,(H,14,15);1H
• InChI Key: CFBNFSVAVXLJSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC=CC(=C2C=C1C(=O)O)Cl.Cl

Description

4-Chloro-7-methoxyquinoline-6-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H9Cl2NO3 and its molecular weight is 274.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-chloro-7-methoxyquinoline-6-carboxylate (3 g) and concentrated aqueous hydrochloric acid (36%; 75 ml) was stirred and heated to 90° C. for 45 minutes. The mixture was allowed to cool to ambient temperature, poured into water (150 ml) and washed with methylene chloride. Evaporation of the aqueous phase gave 4-chloro-7-methoxyquinoline-6-carboxylic acid hydrochloride (2.8 g); NMR Spectrum: (DMSOd6) 3.98 (s, 3H), 7.6 (s, 1H), 7.7 (d, 1H), 8.4 (s, 1H), 8.86 (d, 1H).